Cas no 69214-34-2 (8-Bromoimidazo[1,2-a]pyrazine)

8-Bromoimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a bromine substituent on the imidazo[1,2-a]pyrazine scaffold. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, which are critical for constructing complex molecular architectures. Its fused bicyclic system contributes to rigidity, potentially improving binding affinity in bioactive molecules. The compound is valuable in medicinal chemistry for designing kinase inhibitors and other therapeutic agents. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
8-Bromoimidazo[1,2-a]pyrazine structure
8-Bromoimidazo[1,2-a]pyrazine structure
Product Name:8-Bromoimidazo[1,2-a]pyrazine
CAS No:69214-34-2
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD18072715
CID:1035884
PubChem ID:10012955
Update Time:2025-06-06

8-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoimidazo[1,2-a]pyrazine
    • 0676AC
    • AK117646
    • ST2406599
    • AB0049275
    • SY103052
    • SCHEMBL3469386
    • EN300-307380
    • 8-Bromoimidazo[1 pound not2-a]pyrazine
    • Z1255503206
    • A866884
    • AKOS016000516
    • MFCD18072715
    • CS-W022560
    • 69214-34-2
    • AS-43531
    • FT-0712687
    • DTXSID90434133
    • DA-35485
    • MDL: MFCD18072715
    • Inchi: 1S/C6H4BrN3/c7-5-6-9-2-4-10(6)3-1-8-5/h1-4H
    • InChI Key: ONYMKASWIDXNGH-UHFFFAOYSA-N
    • SMILES: BrC1C2=NC=CN2C=CN=1

Computed Properties

  • Exact Mass: 196.95886g/mol
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Slightly soluble (32 g/l) (25 º C),
  • Vapor Pressure: No data available

8-Bromoimidazo[1,2-a]pyrazine Pricemore >>

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